Cas no 478968-57-9 (1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-(PHENYLMETHOXY)-)

• Product Name: 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-(PHENYLMETHOXY)-
• CAS No: 478968-57-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 3233076
• PubChem ID: 44307224
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-(PHENYLMETHOXY)-
• CHEMBL292993
• 3-(Benzyloxy)-1H-pyrazole-4-carboxylic acid
• 478968-57-9
• 3-(Benzyloxy)-1H-pyrazole-4-carboxylicacid

• Inchi： 1S/C11H10N2O3/c14-11(15)9-6-12-13-10(9)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13)(H,14,15)
• InChI Key： QYIXAABLKMWCGZ-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=O)O)C=NN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.2Ų